2-(Trifluoromethyl)aniline-d2
Description
2-(Trifluoromethyl)aniline-d2 is a deuterated derivative of 2-(trifluoromethyl)aniline, where two hydrogen atoms are replaced with deuterium. This isotopic substitution enhances metabolic stability and reduces susceptibility to oxidative degradation in pharmaceutical and agrochemical applications . These compounds are critical intermediates in synthesizing fluorinated drugs, agrochemicals, and materials due to the electron-withdrawing trifluoromethyl group, which enhances lipophilicity and bioactivity .
Properties
Molecular Formula |
C₇H₄D₂F₃N |
|---|---|
Molecular Weight |
163.14 |
Synonyms |
2-(Trifluoromethyl)aniline-d2; 2-(Trifluoromethyl)benzenamine-d2; 2-Amino-α,α,α-trifluorotoluene-d2; 2-Aminobenzotrifluoride-d2; 2-Trifluoromethylphenylamine-d2; NSC 10336-d2; o-(Trifluoromethyl)aniline-d2; o-(Trifluoromethyl)phenylamine-d2 |
Origin of Product |
United States |
Comparison with Similar Compounds
3-(Trifluoromethyl)aniline
- Structural Differences : The trifluoromethyl group is at the meta position (C3) instead of the ortho position (C2) in 2-(trifluoromethyl)aniline-d2.
- Physicochemical Properties :
- Applications: Primarily used as a laboratory chemical for synthesizing dyes and pharmaceuticals. Limited antioxidative activity compared to ortho-substituted phenothiazine derivatives .
2-(Trifluoromethoxy)aniline
- Structural Differences : The trifluoromethoxy (-OCF₃) group replaces the trifluoromethyl (-CF₃) group.
- Reactivity: The trifluoromethoxy group is more electron-withdrawing, leading to slower nucleophilic aromatic substitution reactions compared to -CF₃ analogs .
- Applications : Key intermediate in agrochemicals, particularly herbicides and fungicides.
Diethyl 2-{[2-(Trifluoromethyl)anilino]methylidene}propanedioate
- Structural Features : Incorporates a trifluoromethylaniline moiety into a propanedioate ester framework.
- Biological Relevance : Demonstrates antitumor, antimalarial, and antiviral activity, attributed to the trifluoromethyl group’s ability to enhance membrane permeability and metabolic resistance .
- Comparison: Unlike 2-(trifluoromethyl)aniline-d2, this compound’s ester functionality enables broader reactivity in cyclization reactions for quinolone synthesis .
2-(Difluoromethylsulphonyl)-6-fluoroaniline
- Key Differences : Contains a difluoromethylsulphonyl (-SO₂CF₂H) group and an additional fluorine atom at the C6 position.
- Applications : Used in pharmaceutical research for its dual electron-withdrawing groups (-SO₂ and -CF₂H), which improve binding affinity to enzyme active sites. Its aqueous solubility is lower than 2-(trifluoromethyl)aniline-d2 due to the bulky sulphonyl group .
Data Table: Comparative Properties
| Compound | Substituent Position/Group | Molecular Formula | Key Applications | Stability (vs. Oxidation) |
|---|---|---|---|---|
| 2-(Trifluoromethyl)aniline-d2 | -CF₃ (C2), -NH₂ (C1) | C₇H₅D₂F₃N | Metabolic studies, deuterated drugs | High (deuterium effect) |
| 3-(Trifluoromethyl)aniline | -CF₃ (C3), -NH₂ (C1) | C₇H₆F₃N | Lab chemicals, dyes | Moderate |
| 2-(Trifluoromethoxy)aniline | -OCF₃ (C2), -NH₂ (C1) | C₇H₆F₃NO | Agrochemicals | Low (prone to hydrolysis) |
| Diethyl trifluoromethylaniline ester | -CF₃ (C2), ester group | C₁₄H₁₅F₃NO₄ | Anticancer/antiviral agents | High (ester protection) |
Research Findings and Trends
- Antioxidative Activity: Ortho-substituted trifluoromethylaniline derivatives (e.g., phenothiazines) exhibit superior radical-scavenging capacity compared to meta isomers. The intramolecular hydrogen bond between -NH₂ and adjacent electronegative groups enhances stability in aqueous media .
- Synthetic Versatility : Esters and sulphonyl derivatives of trifluoromethylaniline enable modular drug design, whereas the deuterated form is prioritized for tracer studies in pharmacokinetics .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
